molecular formula C12H17NO3 B8305671 Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate

Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate

Cat. No. B8305671
M. Wt: 223.27 g/mol
InChI Key: HFMVKUUKIKKDOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 3-(3-hydroxyphenyl)-3-methylaminopropionate

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

ethyl 3-(3-hydroxyphenyl)-3-(methylamino)propanoate

InChI

InChI=1S/C12H17NO3/c1-3-16-12(15)8-11(13-2)9-5-4-6-10(14)7-9/h4-7,11,13-14H,3,8H2,1-2H3

InChI Key

HFMVKUUKIKKDOY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(C1=CC(=CC=C1)O)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(3-Hydroxyphenyl)-3-methylaminopropionic acid (24.1 g) obtained from Example 7a was dissolved in ethanol (200 ml), and concentrated sulfuric acid (10 ml) was added dropwise to the solution. The resulting mixture was heated under reflux for 8 hours. The reaction mixture was neutralized with saturated aqueous sodium hydrogencarbonate solution and the solvent was removed under reduced pressure. The residual aqueous solution was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure to afford the desired compound which was used in next step reaction without further purification.
Quantity
24.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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